Cas no 1226155-94-7 (2-(methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol
• CAS No: 1226155-94-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5932634
• PubChem ID: 62774874
• Update Time: 2025-05-25

2-(methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol
• 1226155-94-7
• EN300-1828332
• AKOS012068827

• Inchi： 1S/C12H19NO/c1-8-5-9(2)12(10(3)6-8)11(14)7-13-4/h5-6,11,13-14H,7H2,1-4H3
• InChI Key： JMJAIKJBNRJPAV-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol

Comprehensive Overview of 2-(Methylamino)-1-(2,4,6-Trimethylphenyl)Ethan-1-Ol (CAS No. 1226155-94-7)

2-(Methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol (CAS No. 1226155-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and biochemical studies. The presence of both methylamino and trimethylphenyl groups contributes to its distinct chemical properties, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

In recent years, the demand for 2-(methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol has increased due to its potential role in addressing modern health challenges. For instance, its structural similarity to certain adrenergic receptor ligands has sparked investigations into its use for managing conditions like hypertension and metabolic disorders. Researchers are particularly intrigued by its ability to modulate specific biochemical pathways, which aligns with the growing focus on precision medicine and targeted therapies.

The synthesis of CAS No. 1226155-94-7 involves sophisticated organic chemistry techniques, often requiring multi-step reactions to achieve high purity and yield. Advanced analytical methods, such as NMR spectroscopy and mass spectrometry, are employed to confirm its molecular structure and ensure compliance with regulatory standards. This rigorous quality control is essential for applications in pharmaceutical intermediates and research reagents, where consistency and reliability are paramount.

From an industrial perspective, 2-(methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol is valued for its versatility. It serves as a key building block in the synthesis of more complex molecules, particularly those designed for central nervous system (CNS) targeting. This aligns with the broader trend in drug discovery, where compounds with blood-brain barrier permeability are highly sought after for treating neurological disorders. The compound's lipophilic nature, attributed to the trimethylphenyl moiety, enhances its suitability for such applications.

Environmental and safety considerations are also critical when working with CAS No. 1226155-94-7. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize risks. Researchers and manufacturers prioritize green chemistry principles to reduce waste and improve sustainability in its production. This reflects the industry's shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in the field.

The future of 2-(methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol looks promising, with ongoing studies exploring its potential in drug repurposing and combinatorial chemistry. As the scientific community continues to uncover its mechanisms of action, this compound may play a pivotal role in developing next-generation therapeutics. Its relevance to personalized medicine and biomarker discovery further underscores its importance in contemporary research.

In summary, 2-(methylamino)-1-(2,4,6-trimethylphenyl)ethan-1-ol (CAS No. 1226155-94-7) represents a fascinating intersection of chemistry and biology. Its applications span from pharmaceutical intermediates to neurological research, making it a valuable asset in the quest for innovative medical solutions. As research progresses, this compound is likely to remain a focal point for scientists and industry professionals alike.